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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B13833351 Get Quote

An In-depth Technical Guide to Acid Yellow 61
This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of Acid Yellow 61, a significant monoazo dye. The information is tailored for

researchers, scientists, and professionals in drug development and materials science, offering

detailed data and procedural insights.

Chemical Identity and Structure
Acid Yellow 61, identified by the Colour Index number 18968, is a synthetic dye belonging to

the acid dye class.[1][2] Its chemical nomenclature and key identifiers are summarized below.

Table 1: Chemical Identifiers for Acid Yellow 61
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Identifier Value

C.I. Name Acid Yellow 61

C.I. Number 18968

CAS Number 12217-38-8

Molecular Formula C₂₄H₂₀Cl₂N₅NaO₆S₂

Molecular Weight 632.47 g/mol [2][3][4][5][6]

IUPAC Name (Synonym)

Benzenesulfonic acid, 2,5-dichloro-4-[4-[[2-

[(ethylphenylamino)sulfonyl]phenyl]azo]-4,5-

dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]-,

sodium salt

The molecular structure of Acid Yellow 61 is characterized by a single azo linkage (-N=N-),

which is the primary chromophore responsible for its yellow color.[3]

Diazotization

Coupling

Coupling Reaction Isolation & Purification
2-Amino-N-ethyl-N-

phenylbenzenesulfonamide
HCl, NaNO2

0-5 °C Diazonium Salt

Crude Acid Yellow 61
(in solution)

2,5-Dichloro-4-(3-methyl-5-oxo-4,5-
dihydropyrazol-1-yl)benzenesulfonic acid

Weak Alkaline Solution
0-5 °C

Coupling Component
Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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